1-(3,4-dihydroquinolin-1(2H)-yl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylethanone
• InChI: InChI=1S/C21H17FN6OS/c22-15-7-9-16(10-8-15)28-20-19(25-26-28)21(24-13-23-20)30-12-18(29)27-11-3-5-14-4-1-2-6-17(14)27/h1-2,4,6-10,13H,3,5,11-12H2
• InChI Key: FSKKFMHRCKFXFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC=NC4=C3N=NN4C5=CC=C(C=C5)F
• Molecular Formula: C21H17FN6OS
• Molecular Weight: 420.5 g/mol

Description

1-(3,4-dihydroquinolin-1(2H)-yl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C21H17FN6OS and its molecular weight is 420.47. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity : A study by Tumosienė et al. (2020) on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which shares structural similarities with the queried compound, demonstrated significant antioxidant and anticancer activities. These derivatives were found to be particularly cytotoxic against glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, highlighting the potential of such compounds in cancer therapy Tumosienė et al., 2020.

Antibacterial Applications : Research by Kuramoto et al. (2003) on fluoroquinolones, another related class of compounds, revealed potent antibacterial activities against both Gram-positive and Gram-negative bacteria. This suggests that modifications of the fluoroquinolone structure, similar to the compound , could yield new antibacterial agents with significant efficacy against resistant strains Kuramoto et al., 2003.

Synthetic Applications in Heterocyclic Chemistry : The work by Koepler et al. (2004) on the diastereoselective synthesis of functionalized azepino[1,2-b]isoquinolines showcases the synthetic utility of complex molecules related to the queried compound. These findings underscore the role of such compounds in advancing the synthesis of pharmacologically relevant heterocycles Koepler et al., 2004.

Anti-inflammatory and Analgesic Agents : Farag et al. (2012) synthesized novel 3-(4-chlorophenyl or 4-fluorophenyl)-6-iodo-4-oxo-3,4-dihydroquinazoline derivatives, demonstrating the potential for such compounds to be developed into anti-inflammatory and analgesic agents. This indicates the broad therapeutic applications of derivatives of the compound Farag et al., 2012.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Mode of Action

It’s worth noting that the compound contains a 1,2,3-triazolo[4,5-d]pyrimidine moiety, which has been associated with potent biological activities . The presence of the 3,4-dihydroquinoline moiety could also contribute to its biological activity .

Biochemical Pathways

Compounds with similar structures have been reported to interact with various biochemical pathways, leading to their diverse pharmacological activities .

Pharmacokinetics

Indole derivatives, which share some structural similarities with this compound, have been found to bind with high affinity to multiple receptors, suggesting potential bioavailability .

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, suggesting that this compound could potentially have similar effects .